2-phenyl-5-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

• IUPAC Name: 2-phenyl-5-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C21H15N5O2/c27-21-18-13-17(15-7-3-1-4-8-15)23-26(18)12-11-25(21)14-19-22-20(24-28-19)16-9-5-2-6-10-16/h1-13H,14H2
• InChI Key: SQIBCCJFZPKUHF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC4=NC(=NO4)C5=CC=CC=C5
• Molecular Formula: C21H15N5O2
• Molecular Weight: 369.4 g/mol
• CAS No.: 1040670-78-7

Description

Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications. Pyrazolopyrazinones, on the other hand, are less studied but are known to exhibit various biological activities.

Synthesis Analysis

The synthesis of oxadiazoles often involves the cyclization of appropriate precursors, such as carboxylic acids, amidoximes, or hydrazides. The exact method would depend on the specific substituents present in the final compound.

Molecular Structure Analysis

Oxadiazoles exist in four regioisomeric forms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

The reactivity of oxadiazoles can vary greatly depending on their structure and substituents. For example, 5-(3-amino-1,2,4-oxadiazol-5-yl)-pyrazine derivatives can be selectively methylated in the presence of excess methyl iodide.

Mechanism of Action

The mechanism of action of oxadiazole derivatives can vary widely depending on their structure and the biological target. Some oxadiazole derivatives have been found to exhibit anticancer, vasodilator, anticonvulsant, antidiabetic, and other miscellaneous applications.

Future Directions

Oxadiazoles have shown potential for a wide range of applications, and future research will likely continue to explore these possibilities. The development of new synthetic methods and the discovery of new biological activities are areas of ongoing research.